2,3,4,5,6-pentamethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide

Specification

• CAS No.: 1040661-65-1
• Molecular Formula: C23H30N2O3S
• Molecular Weight: 414.6 g/mol
• IUPAC Name: 2,3,4,5,6-pentamethyl-N-(1-propanoyl-3,4-dihydro-2H-quinolin-7-yl)benzenesulfonamide
• Standard InChI: InChI=1S/C23H30N2O3S/c1-7-22(26)25-12-8-9-19-10-11-20(13-21(19)25)24-29(27,28)23-17(5)15(3)14(2)16(4)18(23)6/h10-11,13,24H,7-9,12H2,1-6H3
• Standard InChI Key: LZOSZPYJYAXROD-UHFFFAOYSA-N
• SMILES: CCC(=O)N1CCCC2=C1C=C(C=C2)NS(=O)(=O)C3=C(C(=C(C(=C3C)C)C)C)C
• Canonical SMILES: CCC(=O)N1CCCC2=C1C=C(C=C2)NS(=O)(=O)C3=C(C(=C(C(=C3C)C)C)C)C

Introduction

Synthesis and Preparation

While specific synthesis protocols for this compound are not detailed in the available literature, sulfonamides are generally synthesized through the reaction of a sulfonyl chloride with an amine. The preparation of complex sulfonamides often involves multiple steps, including protection and deprotection of functional groups, to ensure selective reactions at desired sites.

Sulfonamide Derivatives

• Anticancer Activity: Recent studies have shown that sulfonamide derivatives can exhibit potent anticancer activity by inhibiting key cellular pathways.

• Pharmacological Activity: Sulfonamides are known to modulate protein kinase activity, which is crucial in various disease processes, including degenerative joint disorders and inflammatory conditions.

Tetrahydroquinoline Derivatives

• Biological Activity: Tetrahydroquinoline derivatives have been studied for their potential in treating neurological disorders and as antimicrobial agents.

• Synthetic Approaches: These compounds are often synthesized using asymmetric synthesis methods to achieve high stereoselectivity.

Data Table

Property	Value
CAS Number	951519-25-8
Molecular Formula	C$_{23}$H$_{30}$N$_{2}$O$_{3}$S
Molecular Weight	414.6 g/mol
Density	Not Available
Boiling Point	Not Available
Melting Point	Not Available